Cas no 10021-64-4 (Butanenitrile,2-hydroxy-3-methyl-, (2R)-)

• Product Name: Butanenitrile,2-hydroxy-3-methyl-, (2R)-
• CAS No: 10021-64-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 159936
• PubChem ID: 10964420
• Update Time: 2025-04-19

Butanenitrile,2-hydroxy-3-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-hydroxy-3-methyl-, (2R)-
• ethyl (Z)-3-iodoprop-2-enoate
• 2-hydroxy-3-methybutanenitrile
• ISOBUTYRALDEHYDE CYANOHYDRIN
• Isobutanal cyanhydrin
• 10021-64-4
• (R)-2-hydroxy-3-methylbutanenitrile
• (2R)-2-hydroxy-3-methylbutanenitrile
• Butanenitrile, 2-hydroxy-3-methyl-, (2R)-
• (R)-2-hydroxy-3-methybutanenitrile
• Butanenitrile, 2-hydroxy-3-methyl-, (R)-
• DTXSID90878816

• Inchi： 1S/C5H9NO/c1-4(2)5(7)3-6/h4-5,7H,1-2H3/t5-/m0/s1
• InChI Key： YRBPUNHOIVAUFA-YFKPBYRVSA-N
• SMILES： O[C@@H](C#N)C(C)C

Computed Properties

• Exact Mass: 225.94861
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 89.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 26.3